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Compound of Interest

Compound Name: Dichlorprop-methyl ester-d3

Cat. No.: B12414901 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the information typically found in a

Certificate of Analysis (CoA) for Dichlorprop-methyl ester-d3, a deuterated internal standard

crucial for quantitative analytical methodologies. The data and protocols presented herein are

representative of a certified reference material and are intended to guide researchers,

scientists, and drug development professionals in the proper use and interpretation of such

standards.

Compound Information
Dichlorprop-methyl ester-d3 is the deuterium-labeled version of Dichlorprop-methyl ester.

Stable isotope-labeled compounds like this are essential for use as internal standards in

quantitative analyses such as mass spectrometry (MS) because they exhibit similar chemical

and physical properties to their non-labeled counterparts but are distinguishable by their mass.
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Parameter Representative Value Source

Product Name Dichlorprop-methyl ester-d3 -

Chemical Name
Methyl 2-(2,4-

dichlorophenoxy)propionate-d3
-

CAS Number
Not explicitly found for d3,

57153-17-0 (non-deuterated)
[2]

Molecular Formula C₁₀H₇D₃Cl₂O₃ -

Molecular Weight 252.11 Calculated

Appearance White solid [3]

Purity ≥98% [3][4]

Storage Condition 2-8°C Refrigerator [5]

Analytical Data
The following table summarizes the typical analytical data provided in a CoA for Dichlorprop-
methyl ester-d3. These values confirm the identity, purity, and concentration of the analytical

standard.
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Test Specification Method

Identity (¹H NMR) Conforms to structure
Nuclear Magnetic Resonance

Spectroscopy

Identity (Mass Spec) Conforms to mass Mass Spectrometry (MS)

Chromatographic Purity ≥98%

High-Performance Liquid

Chromatography (HPLC) or

Gas Chromatography (GC)[3]

Isotopic Purity ≥99% Deuterium incorporation Mass Spectrometry (MS)

Concentration
Provided as neat or in solution

(e.g., 100 µg/mL in Methanol)

Gravimetric and/or Volumetric

with Analytical Confirmation[6]

[7]

Melting Point
116 to 120 °C (for non-

deuterated)
[3]

Experimental Protocols
General Protocol for Quantitative Analysis using GC-MS
This protocol outlines a general procedure for the use of Dichlorprop-methyl ester-d3 as an

internal standard for the quantification of Dichlorprop-methyl ester in a sample matrix.

1. Standard Preparation:

Prepare a stock solution of the Dichlorprop-methyl ester-d3 internal standard (IS) at a

known concentration (e.g., 1 mg/mL) in a suitable solvent such as methanol.

Prepare a series of calibration standards by spiking known amounts of a certified reference

standard of Dichlorprop-methyl ester into a blank matrix, along with a constant, known

amount of the Dichlorprop-methyl ester-d3 IS.

2. Sample Preparation:

To a known volume or weight of the sample, add a precise amount of the Dichlorprop-
methyl ester-d3 IS stock solution.
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Perform an extraction procedure to isolate the analyte and the internal standard from the

sample matrix. A common method is solid-phase extraction (SPE).[8]

Evaporate the solvent and reconstitute the residue in a suitable solvent for injection into the

GC-MS system.

3. GC-MS Analysis:

Inject a small volume (e.g., 1 µL) of the prepared sample or calibration standard into the gas

chromatograph.

The GC column separates the analyte and the internal standard based on their volatility and

interaction with the stationary phase.[8]

The mass spectrometer detects and quantifies the ions specific to Dichlorprop-methyl ester

and Dichlorprop-methyl ester-d3.

4. Data Analysis:

A calibration curve is generated by plotting the ratio of the peak area of the analyte to the

peak area of the internal standard against the concentration of the analyte for the calibration

standards.

The concentration of Dichlorprop-methyl ester in the unknown sample is determined by

calculating its peak area ratio to the internal standard and interpolating from the calibration

curve.

Visualizations
The following diagrams illustrate the certification workflow for a reference material and the

structural relationship between Dichlorprop-methyl ester and its deuterated analog.
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Caption: Workflow for the certification of a chemical reference material.
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Dichlorprop-methyl ester
C₁₀H₁₀Cl₂O₃

Dichlorprop-methyl ester-d3
C₁₀H₇D₃Cl₂O₃

Isotopic Labeling
(3 x ¹H → ²H)
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Caption: Structural relationship showing isotopic labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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